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Compound of Interest

Compound Name: 2,3-Dimercaptosuccinic acid

Cat. No.: B1196315

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of
2,3-Dimercaptosuccinic acid (DMSA), also known as succimer. Adherence to these
procedural guidelines is essential for ensuring a safe laboratory environment.

Hazard Summary

2,3-Dimercaptosuccinic acid is a white to off-white crystalline solid that can cause serious
eye, skin, and respiratory tract irritation.[1][2][3] It is also suspected of damaging fertility or the
unborn child.[2][4] The compound is known for its unpleasant stench.[2]

Personal Protective Equipment (PPE)

Proper PPE is mandatory to prevent exposure. The required equipment varies based on the
specific handling procedure.
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Operational and Disposal Plan

A systematic workflow ensures that all safety aspects are considered from preparation through

disposal.

Safe Handling Workflow
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Caption: A logical workflow for the safe handling of DMSA from preparation to disposal.
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Procedural Guidance
Step 1: Preparation

Review Documentation: Before beginning any work, thoroughly read the manufacturer's
Safety Data Sheet (SDS).[2]

Engineering Controls: Prepare the workspace. All handling should occur in a well-ventilated
area, such as a certified chemical fume hood, to keep airborne concentrations low.[1][6]
Ensure eyewash stations and safety showers are nearby.[2]

Don PPE: Put on the appropriate PPE as detailed in the table above. Gloves must be
inspected for integrity before use.[5]

Step 2: Handling

General Handling: Avoid all personal contact, including inhalation of dust.[6] Do not eat,
drink, or smoke in the handling area.[6] Wash hands thoroughly after handling is complete.[1]

[7]

Weighing Solid DMSA: When handling the solid, use techniques that prevent dust
generation.[1][6]

Preparing Solutions: Add the solid DMSA to the solvent slowly to prevent splashing. Keep
containers securely sealed when not in use.[1][6]

Step 3: Accidental Release Measures (Spills)

Minor Spills: For small spills, avoid breathing dust.[6] Use dry cleanup procedures; do not
sweep with a dry broom if it creates dust.[6]

Containment: Carefully sweep up or vacuum the spilled material.[1][6]

Collection: Place the collected material into a suitable, clean, dry, and closed container
labeled for disposal.[1][5][6]

Step 4: Disposal Plan
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» Waste Regulations: All waste containing DMSA must be treated as hazardous waste and
disposed of according to official regulations.[3] Do not dispose of DMSA down the drain or in
household garbage.[3][7]

o Waste Segregation: Collect all DMSA-contaminated materials (e.g., gloves, weigh paper,
absorbent pads) and unused product in a clearly labeled, sealed container.

» Disposal: Arrange for waste pickup through your institution's Environmental Health & Safety
(EH&S) department or a licensed professional waste disposal company.[2][5] Contaminated
containers must be decontaminated before being discarded or recycled.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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